(2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9ClF2O/c16-13-2-1-3-14(18)12(13)8-9-15(19)10-4-6-11(17)7-5-10/h1-9H/b9-8+
• InChI Key: IVBDQOVDKGCUHI-CMDGGOBGSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=CC(=O)C2=CC=C(C=C2)F)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C/C(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C15H9ClF2O
• Molecular Weight: 278.68 g/mol
• CAS No.: 1164538-77-5

Description

(2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H9ClF2O and its molecular weight is 278.68. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Analysis

A study on a closely related compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, showcases its synthesis and structural confirmation via IR, X-ray diffraction, and vibrational wavenumber analysis using HF and DFT methods. The research highlights the compound's stability, electronic properties, and potential in nonlinear optics due to its significant first hyperpolarizability, suggesting applications in materials science and photonic devices (Najiya, Panicker, Sapnakumari, Narayana, Sarojini, & Van Alsenoy, 2014).

Crystal Growth and Characterization

Another related compound, 3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one, has been studied for its crystal growth, revealing its crystalline structure and thermal properties. Theoretical calculations were performed to understand its molecular hyperpolarizability, further emphasizing the potential use of such compounds in optical and electronic applications (Meenatchi, Muthu, Rajasekar, & Meenakshisundaram, 2015).

Photoalignment in Liquid Crystals

Research involving prop-2-enoates with thiophene bases and fluorinated phenols, similar in structural relevance, has shown their efficacy in the photoalignment of nematic liquid crystals. These findings underline the compound's utility in liquid crystal display (LCD) technologies, where precise alignment is crucial for device performance (Hegde, Ata Alla, Matharu, & Komitov, 2013).